Cas no 2292159-89-6 ([4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate)
2292159-89-6 structure
Product Name:[4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate
CAS No:2292159-89-6
MF:C29H36O15
MW:624.58715057373
CID:4740638
PubChem ID:134715144
Update Time:2024-11-07
[4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- [4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate
- Bletilloside A
- 2292159-89-6
- 3-Methoxyshancigusin I
- FS-7294
- DA-71567
- CS-0140262
- HY-N8177
- AKOS040763570
-
- Inchi: 1S/C29H36O15/c1-39-18-10-14(4-8-17(18)42-29-27(38)25(36)23(34)20(12-31)44-29)5-9-21(32)40-13-15-2-6-16(7-3-15)41-28-26(37)24(35)22(33)19(11-30)43-28/h2-10,19-20,22-31,33-38H,11-13H2,1H3/b9-5+/t19-,20-,22-,23-,24+,25+,26-,27-,28-,29-/m0/s1
- InChI Key: OHEHXCOAADLDFL-BRXWPTKWSA-N
- SMILES: O1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1CO)O)O)O)OC1C=CC(/C=C/C(=O)OCC2C=CC(=CC=2)O[C@@H]2[C@H]([C@@H]([C@H]([C@H](CO)O2)O)O)O)=CC=1OC
Computed Properties
- Exact Mass: 624.20542044 g/mol
- Monoisotopic Mass: 624.20542044 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 44
- Rotatable Bond Count: 12
- Complexity: 913
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 234
- Molecular Weight: 624.6
[4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6577-5 mg |
Bletilloside A |
2292159-89-6 | 5mg |
¥2500.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN6577-5 mg |
Bletilloside A |
2292159-89-6 | 98% | 5mg |
¥ 2,090 | 2023-07-11 | |
| TargetMol Chemicals | TN6577-1 mL * 10 mM (in DMSO) |
Bletilloside A |
2292159-89-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3230 | 2023-09-15 | |
| TargetMol Chemicals | TN6577-5mg |
Bletilloside A |
2292159-89-6 | 98.99% | 5mg |
¥ 2090 | 2024-07-20 | |
| TargetMol Chemicals | TN6577-1mg |
Bletilloside A |
2292159-89-6 | 98.99% | 1mg |
¥ 846 | 2024-07-20 | |
| TargetMol Chemicals | TN6577-10mg |
Bletilloside A |
2292159-89-6 | 98.99% | 10mg |
¥ 2970 | 2024-07-20 | |
| TargetMol Chemicals | TN6577-25mg |
Bletilloside A |
2292159-89-6 | 98.99% | 25mg |
¥ 4970 | 2024-07-20 | |
| TargetMol Chemicals | TN6577-1 ml * 10 mm |
Bletilloside A |
2292159-89-6 | 98.99% | 1 ml * 10 mm |
¥ 3230 | 2024-07-20 | |
| Aaron | AR01V46D-5mg |
Bletilloside A |
2292159-89-6 | 98% | 5mg |
$205.00 | 2025-02-13 |
[4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2292159-89-6 ([4-[(2R,3S,4R,5R,6S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl (E)-3-[3-methoxy-4-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate) Related Products
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